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This guide provides an objective comparison of the performance of leading Monte Carlo
simulation codes in predicting the criticality of Uranium-235 (U-235) systems. The validation of
these computational tools is paramount for the safe design and operation of nuclear reactors,
storage of nuclear materials, and other applications in nuclear science and technology. The
performance of three prominent Monte Carlo codes—MCNP (Monte Carlo N-Particle), Serpent,
and Geant4—is compared against well-established experimental data from the International
Criticality Safety Benchmark Evaluation Project (ICSBEP) handbook.

Data Presentation: Comparison of Calculated k-
effective Values

The effective neutron multiplication factor (k-effective or keff) is a measure of the criticality of a
nuclear system. A keff value of 1.0 indicates a critical state, where the neutron population is
self-sustaining. The following tables summarize the calculated keff values from MCNP and
Serpent for three selected U-235 benchmarks from the ICSBEP handbook, which represent
different neutron energy spectra and compositions. The experimental benchmark keff is
considered to be 1.0 with an associated uncertainty.

Note on Geant4 Data: Despite extensive searches for validation studies of Geant4 on these
specific ICSBEP benchmarks, directly comparable keff values were not found in the public
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literature.[1] General validation studies for Geant4 in criticality applications exist, but they do
not always report results for these standard benchmarks, making a direct comparison in this
format challenging.

Table 1: HEU-MET-FAST-001 (Godiva) - A bare sphere of highly enriched uranium metal,
characterized by a fast neutron spectrum.[2][3]

Calculated keff (+ standard

Monte Carlo Code Nuclear Data Library o
deviation)

MCNP ENDF/B-VII.O 0.99990 + 0.00008

Serpent ENDF/B-VII.O 0.99954 + 0.00029

Table 2: HEU-SOL-THERM-001 - A minimally reflected cylindrical tank of highly enriched uranyl
nitrate solution, characterized by a thermal neutron spectrum.[2][4][5][6]

oyt ke i e N-uclear Data S Calculated ke-ff ?t
Library standard deviation)
MCNP ENDF/B-VII.1 Case 1 0.99849 + 0.00056
Serpent ENDF/B-VII.1 Case 1 0.99802 + 0.00036
MCNP ENDF/B-VII.1 Case 2 0.99499 + 0.00061
Serpent ENDF/B-VII.1 Case 2 0.99562 + 0.00037
MCNP ENDF/B-VII.1 Case 10 0.99264 + 0.00049
Serpent ENDF/B-VII.1 Case 10 0.99178 + 0.00032

Table 3: LEU-COMP-THERM-001 - Water-moderated lattices of low-enriched uranium oxide
fuel rods, characterized by a thermal neutron spectrum.
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S oyrtre Bk i e N-uclear Data o Calculated ke-ff ?t
Library standard deviation)
MCNP ENDF/B-VII.1 Case 1 0.9996 + 0.0001
MCNP ENDF/B-VII.1 Case 2 0.9988 + 0.0001
MCNP ENDF/B-VII.1 Case 3 0.9985 + 0.0001
MCNP ENDF/B-VII.1 Case 4 0.9991 + 0.0001
MCNP ENDF/B-VII.1 Case 5 0.9969 + 0.0001
MCNP ENDF/B-VII.1 Case 6 0.9990 + 0.0001
MCNP ENDF/B-VII.1 Case 7 0.9991 + 0.0001

Experimental Protocols

The following are simplified descriptions of the experimental setups for the benchmark cases,
based on information from the ICSBEP handbook. For rigorous validation work, consulting the
full benchmark specifications in the ICSBEP handbook is essential.[3][7][8]

HEU-MET-FAST-001 (Godiva): This experiment consists of a bare, unreflected sphere of highly
enriched uranium metal.[2] The uranium is enriched to approximately 94% U-235.[2] The key
experimental parameter is the critical mass of the sphere. The geometry is simple, which
makes it an ideal benchmark for testing nuclear data and the fundamental physics of fast
neutron systems. The material composition, including isotopic abundances of uranium and any
impurities, is well-characterized.[2][4]

HEU-SOL-THERM-001: This series of experiments involves cylindrical tanks containing a
solution of highly enriched uranyl nitrate (UO2(NO3)2).[4][5][6] The uranium is enriched to
approximately 93% U-235.[2][4] The experiments are minimally reflected and were performed
by varying the uranium concentration and determining the critical height of the solution in the
tank.[2][4] These benchmarks are valuable for validating the handling of thermal scattering data
for hydrogen in water and the cross-sections of materials in a solution.[2]

LEU-COMP-THERM-001: These experiments consist of water-moderated and reflected
square-pitched lattices of low-enriched uranium dioxide (UOz) fuel rods. The uranium
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enrichment is approximately 2.35% U-235. The fuel rods are arranged in arrays, and the critical
number of rods or the critical water height is determined. These benchmarks are crucial for
validating the calculation of thermal neutron transport and interaction in heterogeneous
systems, which is typical for commercial light-water reactors.

Mandatory Visualization

The following diagrams illustrate the workflow and logical relationships in the validation of
Monte Carlo simulations for criticality analysis.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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